Cas no 127939-17-7 (Aureobasidin B (9CI))

• Product name: Aureobasidin B (9CI)
• CAS No: 127939-17-7
• MF: C₅₉H₉₀N₈O₁₁
• Molecular Weight: 1087.3929
• CID: 177184
• PubChem ID: 3080364

Aureobasidin B (9CI) Properties

Names and Identifiers

• Aureobasidin B (9CI)
• LogP
• 3,6-dibenzyl-15-(2-hydroxypropan-2-yl)-4,10,16,22-tetramethyl-18,24-bis(2-methylpropyl)-9,12,21-tri(propan-2-yl)-13-oxa-1,4,7,10,16,19,22,25-octazabicyclo[25.3.0]triacontane-2,5,8,11,14,17,20,23,26-no
• Aureobasidin A, 1-(N-(2-hydroxy-3-methyl-1-oxobutyl)-N-methyl-L-valine)-, (R)-
• Aureobasidin B
• Antibiotic R 106IIa
• 127939-17-7
• (R)-1-(N-(2-Hydroxy-3-methyl-1-oxobutyl)-N-methyl-L-valine)aureobasidin A

• Inchi： InChI=1S/C59H90N8O11/c1-34(2)30-41-54(72)64(14)46(36(5)6)51(69)61-42(31-35(3)4)55(73)66(16)49(59(11,12)77)58(76)78-48(38(9)10)57(75)65(15)47(37(7)8)52(70)62-43(32-39-24-19-17-20-25-39)53(71)63(13)45(33-40-26-21-18-22-27-40)56(74)67-29-23-28-44(67)50(68)60-41/h17-22,24-27,34-38,41-49,77H,23,28-33H2,1-16H3,(H,60,68)(H,61,69)(H,62,70)
• InChIKey： YIJMITSCVGVDJX-UHFFFAOYSA-N
• SMILES： CC(CC1NC(=O)C2CCCN2C(=O)C(CC2C=CC=CC=2)N(C)C(=O)C(CC2C=CC=CC=2)NC(=O)C(C(C)C)N(C)C(=O)C(C(C)C)OC(=O)C(C(O)(C)C)N(C)C(=O)C(CC(C)C)NC(=O)C(C(C)C)N(C)C1=O)C

Computed Properties

• 精确分子量: 1086.6734
• 同位素质量: 1086.67290572g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 4
• 氢键受体数量: 11
• 重原子数量: 78
• 可旋转化学键数量: 12
• 复杂度: 2080
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 9
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 8.2
• 拓扑分子极性表面积: 235Ų

Experimental Properties

• PSA: 235.38